Cas no 88449-55-2 (2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester
• CAS No: 88449-55-2
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 632443
• PubChem ID: 20129725
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester
• (4-cyclohexylcyclohexyl) 2-methylprop-2-enoate
• 88449-55-2
• [1,1'-Bi(cyclohexane)]-4-yl 2-methylprop-2-enoate
• SCHEMBL3022237
• DTXSID50602770

• Inchi： 1S/C16H26O2/c1-12(2)16(17)18-15-10-8-14(9-11-15)13-6-4-3-5-7-13/h13-15H,1,3-11H2,2H3
• InChI Key： FDQVXLCETZYQEB-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C1CCC(CC1)C1CCCCC1

Computed Properties

• Exact Mass: 250.193280068g/mol
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų